Cas no 151750-47-9 (3'-(2-Methoxyethoxy)methyl Erythromycin A Oxime Chloride)

• Product Name: 3'-(2-Methoxyethoxy)methyl Erythromycin A Oxime Chloride
• CAS No: 151750-47-9
• MF: C₄₁H₇₇ClN₂O₁₅
• MW: 873.50749373436
• CID: 1060960
• PubChem ID: 71750077
• Update Time: 2025-06-13

3'-(2-Methoxyethoxy)methyl Erythromycin A Oxime Chloride Chemical and Physical Properties

Names and Identifiers

• [(2S,3R,4S,6R)-2-[[(3R,4S,5S,6R,7R,9R,10E,11S,12R,13S,14R)-14-ethyl-7,12,13-trihydroxy-10-hydroxyimino-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-2-oxo-oxacyclotetradec-6-yl]oxy]-3-hydroxy-6-methyloxan-4-yl]-(2
• 3'-De(diMethylaMino)-3'-[[(2-Methoxyethoxy)Methyl]diMethylaMMonio]erythroMycin 9-OxiMe Chloride
• 3'-(2-Methoxyethoxy)methyl Erythromycin A Oxime Chloride
• 3/'-De(diMethylaMino)-3/'-[[(2-Methoxyethoxy)Methyl]diMethylaMMonio]erythroMycin 9-OxiMe Chloride
• [(2S,3R,4S,6R)-2-[[(3R,4S,5S,6R,7R,9R,10E,11S,12R,13S,14R)-14-ethyl-7,12,13-trihydroxy-10-hydroxyimino-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-2-oxo-oxacyclotetradec-6-yl]oxy]-3-hydroxy-6-methyloxan-4-yl]-(2-methoxyethoxymethyl)-dimethylazanium;chloride
• 151750-47-9
• 3'-[[(2-Methoxyethoxy)Methyl ErythroMycin A OxiMe Chloride

• Inchi： 1S/C41H76N2O15.ClH/c1-15-29-41(10,49)34(45)24(4)31(42-50)22(2)19-39(8,48)36(58-38-32(44)28(18-23(3)54-38)43(11,12)21-53-17-16-51-13)25(5)33(26(6)37(47)56-29)57-30-20-40(9,52-14)35(46)27(7)55-30;/h22-30,32-36,38,44-46,48-49H,15-21H2,1-14H3;1H/b42-31+;/t22-,23-,24+,25+,26-,27+,28+,29-,30+,32-,33+,34-,35+,36-,38+,39-,40-,41-;/m1./s1
• InChI Key： WHNDJBONCZFLKV-KLQXFCKDSA-N
• SMILES： [Cl-].O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)[N+](C)(C)COCCOC)O)[C@H]1[C@@](C)(C[C@@H](C)/C(/[C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)=N\O)O

Computed Properties

• Exact Mass: 872.50100
• Monoisotopic Mass: 872.5012474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 59
• Rotatable Bond Count: 12
• Complexity: 1340
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 225Ų

Experimental Properties

• PSA: 227.48000
• LogP: 3.09260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues

Additional information on 3'-(2-Methoxyethoxy)methyl Erythromycin A Oxime Chloride

Comprehensive Overview of 3'-(2-Methoxyethoxy)methyl Erythromycin A Oxime Chloride (CAS No. 151750-47-9)

3'-(2-Methoxyethoxy)methyl Erythromycin A Oxime Chloride (CAS No. 151750-47-9) is a semi-synthetic derivative of erythromycin, a well-known macrolide antibiotic. This compound has garnered significant attention in pharmaceutical research due to its enhanced stability and potential therapeutic applications. The modification at the 3' position with a 2-methoxyethoxy)methyl group improves its pharmacokinetic properties, making it a subject of interest for drug development.

In recent years, the demand for modified erythromycin derivatives has surged, driven by the need for antibiotics with improved efficacy against resistant bacterial strains. 3'-(2-Methoxyethoxy)methyl Erythromycin A Oxime Chloride stands out due to its potential to address challenges like bacterial resistance and bioavailability issues. Researchers are particularly intrigued by its oxime chloride moiety, which may contribute to its unique mechanism of action.

The compound's CAS No. 151750-47-9 is frequently searched in academic and industrial databases, reflecting its relevance in antibiotic research and drug formulation. Its structural features, including the methoxyethoxy side chain, are often discussed in the context of structure-activity relationships (SAR), a hot topic in medicinal chemistry. This derivative is also being explored for its potential in combination therapies, a trending approach to combat multidrug-resistant infections.

From a synthetic perspective, 3'-(2-Methoxyethoxy)methyl Erythromycin A Oxime Chloride represents a milestone in macrolide engineering. Its synthesis involves sophisticated chemical modifications to the erythromycin core, highlighting advancements in organic synthesis and pharmaceutical chemistry. The compound's chloride salt form enhances its solubility, a critical factor for drug delivery systems.

In the context of current healthcare trends, this compound aligns with the growing focus on precision medicine and targeted therapies. Its potential applications extend beyond traditional antibiotics, with studies investigating its role in anti-inflammatory and immunomodulatory treatments. Such versatility makes it a valuable candidate for next-generation therapeutics.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 151750-47-9 is essential. Its molecular weight, solubility profile, and stability under various conditions are key parameters for formulation development. Additionally, its spectroscopic data (e.g., NMR, MS) are often referenced in quality control protocols.

The rise of AI-driven drug discovery has further amplified interest in compounds like 3'-(2-Methoxyethoxy)methyl Erythromycin A Oxime Chloride. Computational models are being used to predict its binding affinity and interactions with bacterial ribosomes, accelerating the identification of promising candidates. This synergy between wet-lab experiments and in silico analysis exemplifies modern pharmaceutical innovation.

In summary, 3'-(2-Methoxyethoxy)methyl Erythromycin A Oxime Chloride (CAS No. 151750-47-9) is a compelling example of how chemical modifications can unlock new possibilities in antibiotic therapy. Its relevance to drug resistance, formulation science, and emerging technologies positions it as a noteworthy subject for ongoing research and development.